Cas no 2739830-29-4 ((3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid)
2739830-29-4 structure
Product Name:(3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid
CAS No:2739830-29-4
MF:C5H6BN3O2
MW:150.931040287018
CID:6626202
PubChem ID:163321018
Update Time:2024-11-07
(3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid
- 2739830-29-4
- CS-0373613
- B-(3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid
- G71002
- DB-384533
- 5-cyano-2-methylpyrazol-3-ylboronic acid
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- Inchi: 1S/C5H6BN3O2/c1-9-5(6(10)11)2-4(3-7)8-9/h2,10-11H,1H3
- InChI Key: RCGOPOQLDZZELV-UHFFFAOYSA-N
- SMILES: OB(C1=CC(C#N)=NN1C)O
Computed Properties
- Exact Mass: 151.0553066g/mol
- Monoisotopic Mass: 151.0553066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 405.1±55.0 °C(Predicted)
- pka: 6.59±0.58(Predicted)
(3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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